2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(E)-3-phenylprop-2-enyl]acetamide

• IUPAC Name: 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(E)-3-phenylprop-2-enyl]acetamide
• InChI: InChI=1S/C19H18ClNO3/c20-14-19(22)21(10-4-7-15-5-2-1-3-6-15)16-8-9-17-18(13-16)24-12-11-23-17/h1-9,13H,10-12,14H2/b7-4+
• InChI Key: WCNGHJWXHCWDNG-QPJJXVBHSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N(CC=CC3=CC=CC=C3)C(=O)CCl
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)N(C/C=C/C3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C19H18ClNO3
• Molecular Weight: 343.8 g/mol

Description

2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(E)-3-phenylprop-2-enyl]acetamide is a useful research compound. Its molecular formula is C19H18ClNO3 and its molecular weight is 343.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Agents

Derivatives of acetamide, including compounds structurally related to 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(E)-3-phenylprop-2-enyl]acetamide, have been synthesized for use as antibacterial agents. These compounds have shown significant activity against bacterial strains, indicating their potential in the development of new antibacterial drugs (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anti-Diabetic Agents

A series of acetamide derivatives, similar in structure to the compound , have been synthesized and evaluated for their anti-diabetic potentials. These studies have demonstrated that such compounds can exhibit weak to moderate inhibitory activities against the α-glucosidase enzyme, suggesting their possible therapeutic use in type-2 diabetes (Abbasi et al., 2023).

Antitumor Activity

Research into the synthesis of benzothiazole derivatives bearing different heterocyclic rings, which are structurally related to the acetamide compound , has revealed potential antitumor activity. These compounds were tested against various human tumor cell lines, indicating their possible use in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Spectroscopic and Quantum Mechanical Studies

Compounds structurally related to this compound have been the subject of spectroscopic and quantum mechanical studies. These studies have explored the electronic properties of the compounds, their potential as photosensitizers in dye-sensitized solar cells, and their non-linear optical activity (Mary et al., 2020).